Cas no 2171749-03-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypropan-2-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypropan-2-yl)carbamoylbutanoic acid
• CAS No: 2171749-03-2
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6149035
• PubChem ID: 165514313
• Update Time: 2025-06-11

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypropan-2-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypropan-2-yl)carbamoylbutanoic acid
• 2171749-03-2
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-methoxypropan-2-yl)carbamoyl]butanoic acid
• EN300-1520834

• Inchi： 1S/C24H28N2O6/c1-15(13-31-2)25-23(29)21(11-12-22(27)28)26-24(30)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： YCYHOWFKMTVOQJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)COC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypropan-2-yl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypropan-2-yl)carbamoylbutanoic acid (CAS No. 2171749-03-2)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypropan-2-yl)carbamoylbutanoic acid (CAS No. 2171749-03-2) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring both Fmoc and methoxypropan-2-yl groups, makes it a valuable building block in pharmaceutical research and drug development. This compound is particularly relevant in the context of targeted drug delivery and biomaterial engineering, addressing growing demands for precision medicine.

In recent years, the scientific community has shown increasing interest in Fmoc-protected compounds due to their stability and versatility in solid-phase peptide synthesis (SPPS). Researchers often search for "Fmoc amino acid derivatives applications" or "CAS 2171749-03-2 solubility," reflecting the need for detailed physicochemical data. This compound’s carboxylic acid functionality enables efficient coupling reactions, while the methoxypropan-2-yl moiety enhances solubility in organic solvents—a critical factor for high-throughput screening workflows.

The rise of AI-driven drug discovery has further amplified the demand for specialized reagents like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypropan-2-yl)carbamoylbutanoic acid. Questions such as "How to optimize Fmoc deprotection in peptide synthesis?" or "Best practices for handling Fmoc-protected building blocks" dominate forums, underscoring its practical significance. The compound’s CAS No. 2171749-03-2 is frequently cross-referenced in patent literature for biodegradable polymer designs, aligning with sustainability trends in green chemistry.

From a structural perspective, this molecule’s butanoic acid backbone allows for modular modifications, catering to click chemistry applications. Its Fmoc group provides UV-detectable properties, simplifying purification—a feature highly valued in combinatorial chemistry. Laboratories often inquire about "CAS 2171749-03-2 storage conditions" or "compatibility with resin-based synthesis," highlighting its role in automated peptide synthesizers.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methoxypropan-2-yl)carbamoylbutanoic acid represents a critical tool for advancing biopharmaceutical innovation. Its integration into next-generation therapeutics and diagnostic probes positions it at the forefront of life sciences research, answering contemporary challenges in molecular design and functional material development.